Cas no 2137958-40-6 (2-Fluoro-4-methylcyclohexan-1-ol)

• Product Name: 2-Fluoro-4-methylcyclohexan-1-ol
• CAS No: 2137958-40-6
• MF: C₇H₁₃FO
• MW: 132.175925970078
• CID: 6212193
• PubChem ID: 67810878
• Update Time: 2025-06-15

2-Fluoro-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9273569
• 2137958-40-6
• EN300-766133
• 2-fluoro-4-methylcyclohexan-1-ol
• 2-Fluoro-4-methylcyclohexan-1-ol

• Inchi： 1S/C7H13FO/c1-5-2-3-7(9)6(8)4-5/h5-7,9H,2-4H2,1H3
• InChI Key： PYAWEBBJOFKXLM-UHFFFAOYSA-N
• SMILES： FC1C(CCC(C)C1)O

Computed Properties

• Exact Mass: 132.095043196g/mol
• Monoisotopic Mass: 132.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Fluoro-4-methylcyclohexan-1-ol

Professional Introduction to 2-Fluoro-4-methylcyclohexan-1-ol (CAS No. 2137958-40-6)

2-Fluoro-4-methylcyclohexan-1-ol, identified by the chemical abstracts service number 2137958-40-6, is a fluorinated cyclohexanol derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its fluorine substituent at the 2-position and a methyl group at the 4-position of the cyclohexane ring, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The introduction of fluorine atoms into organic molecules is a well-established strategy in drug design, primarily due to the ability of fluorine to modulate metabolic stability, lipophilicity, and binding affinity. In the case of 2-Fluoro-4-methylcyclohexan-1-ol, the fluorine atom at the 2-position enhances the compound's metabolic resistance, which is a critical factor in improving pharmacokinetic profiles. This property is particularly relevant in the context of modern drug development, where prolonging half-life and reducing susceptibility to enzymatic degradation are key objectives.

The methyl group at the 4-position of the cyclohexane ring further contributes to the compound's structural diversity, allowing for conformational flexibility that can be exploited in designing molecules with enhanced binding interactions. This conformational adaptability is often leveraged in the development of enzyme inhibitors and receptor modulators, where precise molecular orientation is essential for optimal activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict and rationalize the biological activity of fluorinated compounds with greater accuracy. Studies have demonstrated that substituents like fluorine and methyl groups can significantly influence both the electronic and steric environments of a molecule, thereby affecting its interaction with biological targets. For instance, computational studies on 2-Fluoro-4-methylcyclohexan-1-ol have revealed that its fluorine substituent can enhance hydrogen bonding interactions with polar residues in protein binding pockets, while its methyl group can stabilize hydrophobic interactions.

The pharmaceutical industry has increasingly recognized the potential of fluorinated cyclohexanol derivatives as lead compounds for various therapeutic applications. Notably, derivatives of this class have shown promise in the development of antiviral and anticancer agents. The unique combination of metabolic stability and structural flexibility offered by compounds like 2-Fluoro-4-methylcyclohexan-1-ol makes it an attractive candidate for further exploration in medicinal chemistry.

In vitro studies have begun to elucidate the mechanistic basis for the bioactivity of 2-Fluoro-4-methylcyclohexan-1-ol. Initial findings suggest that this compound may interact with specific enzymes or receptors involved in disease pathways. For example, its ability to modulate enzyme kinetics could make it useful in developing treatments for metabolic disorders or inflammatory conditions. Additionally, its structural features may enable it to serve as a scaffold for designing molecules with targeted action against cancer cell proliferation or viral replication.

The synthesis of 2-Fluoro-4-methylcyclohexan-1-ol presents an interesting challenge due to the need to introduce fluorine selectively while maintaining regioselectivity during ring formation. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and organometallic transformations, have provided chemists with powerful tools for constructing complex fluorinated structures efficiently. These advances have not only facilitated access to 2-Fluoro-4-methylcyclohexan-1-ol but also opened up new possibilities for generating related analogs with tailored biological properties.

The potential applications of 2-Fluoro-4-methylcyclohexan-1-ol extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for use in agrochemicals, where fluorinated compounds are known for their enhanced efficacy and environmental stability. Furthermore, its structural framework could inspire innovations in material science, particularly in developing novel polymers or liquid crystals with improved thermal and chemical resistance.

As research continues to uncover new biological functions and synthetic strategies, compounds like 2-Fluoro-4-methylcyclohexan-1-ol are poised to play a pivotal role in shaping future therapeutic landscapes. The integration of cutting-edge computational techniques with experimental methodologies will be essential in fully realizing their potential as bioactive molecules. By leveraging insights from interdisciplinary research, scientists can optimize derivatives like this one for maximum efficacy while minimizing adverse effects.

In conclusion,2-Fluoro-(CAS No: 2137958)-methylcyclohexan-(1)-ol represents a fascinating example of how structural modifications can yield compounds with significant therapeutic promise. Its unique combination of metabolic stability,fluorine(CAS No: 2137958)-enhanced binding affinity,and conformational flexibility positions it as a valuable asset in drug discovery efforts. As our understanding of molecular interactions advances,this compound will likely continue to inspire innovative approaches across multiple scientific disciplines.